Cas no 149555-67-9 (Phenol, 3-(aminomethyl)-5-methoxy-)

• Product Name: Phenol, 3-(aminomethyl)-5-methoxy-
• CAS No: 149555-67-9
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 3785756
• PubChem ID: 68172568
• Update Time: 2025-05-24

Phenol, 3-(aminomethyl)-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-(aminomethyl)-5-methoxy-
• AB71627
• 3-(AMINOMETHYL)-5-METHOXYPHENOL
• SCHEMBL11941632
• 149555-67-9

• Inchi： 1S/C8H11NO2/c1-11-8-3-6(5-9)2-7(10)4-8/h2-4,10H,5,9H2,1H3
• InChI Key： YFGWGLLVCBACFP-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OC)=CC(CN)=C1

Computed Properties

• Exact Mass: 153.078978594Da
• Monoisotopic Mass: 153.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.5Ų

Additional information on Phenol, 3-(aminomethyl)-5-methoxy-

Phenol, 3-(aminomethyl)-5-methoxy-

Phenol, 3-(aminomethyl)-5-methoxy- (CAS No. 149555-67-9) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, also known as 3-(aminomethyl)-5-methoxyphenol, belongs to the class of phenolic compounds and is characterized by its unique structural features and functional groups. The molecule consists of a phenol ring substituted with an aminoethyl group at the 3-position and a methoxy group at the 5-position, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

The synthesis of 3-(aminomethyl)-5-methoxyphenol involves several steps, including nucleophilic aromatic substitution and subsequent functionalization. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. Researchers have also explored the use of green chemistry principles to develop sustainable routes for this compound, aligning with global efforts to promote eco-friendly chemical processes.

One of the most promising applications of 3-(aminomethyl)-5-methoxyphenol is in the development of advanced materials. Its amino group allows for easy functionalization, enabling its use as a building block for polymers, coatings, and adhesives. For instance, studies have shown that this compound can be polymerized to form high-performance thermoplastics with excellent mechanical properties. These materials are being explored for use in aerospace and automotive industries due to their lightweight and durability.

In the pharmaceutical sector, 3-(aminomethyl)-5-methoxyphenol has garnered attention as a potential lead compound for drug development. Its ability to form hydrogen bonds and interact with biological molecules makes it a valuable candidate for designing bioactive agents. Recent research has focused on its role as a precursor for anti-inflammatory and anticancer drugs. For example, derivatives of this compound have shown promising results in inhibiting key enzymes involved in inflammatory pathways.

The electronic properties of 3-(aminomethyl)-5-methoxyphenol also make it an attractive candidate for applications in electronics and optoelectronics. Its conjugated aromatic system facilitates electron delocalization, which is beneficial for applications such as organic light-emitting diodes (OLEDs) and sensors. Scientists are actively investigating its potential as a dopant in organic semiconductors to enhance device performance.

From an environmental perspective, 3-(aminomethyl)-5-methoxyphenol exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments necessitates careful handling during industrial processes. Researchers are exploring methods to improve its biodegradability through chemical modifications or microbial degradation pathways.

In conclusion, Phenol, 3-(aminomethyl)-5-methoxy- (CAS No. 149555-67-9) is a multifaceted compound with vast potential across diverse industries. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern material science and pharmaceutical development. As research continues to uncover new functionalities and applications, this compound is expected to play an increasingly important role in shaping future technologies.